Cas no 2404-43-5 (Oxirane, 2-methyl-2-phenyl-, (2S)-)

• Product Name: Oxirane, 2-methyl-2-phenyl-, (2S)-
• CAS No: 2404-43-5
• MF: C₉H₁₀O
• MW: 134.175102710724
• CID: 1419580
• PubChem ID: 11629614
• Update Time: 2025-04-20

Oxirane, 2-methyl-2-phenyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-methyl-2-phenyl-, (2S)-
• (2S)-2-methyl-2-phenyloxirane
• MRXPNWXSFCODDY-SECBINFHSA-N
• SCHEMBL5855213
• (s)-alpha-methyl-styrene oxide
• DTXSID20469675
• (S)-alpha-Methylstyrene oxide
• 2404-43-5

• Inchi： 1S/C9H10O/c1-9(7-10-9)8-5-3-2-4-6-8/h2-6H,7H2,1H3/t9-/m1/s1
• InChI Key： MRXPNWXSFCODDY-SECBINFHSA-N
• SMILES： O1C[C@]1(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 134.0732
• Monoisotopic Mass: 134.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53
• LogP: 1.93200